Cas no 946284-80-6 (methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate)

• Product Name: methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate
• CAS No: 946284-80-6
• MF: C₁₆H₁₇N₃O₅S
• MW: 363.38828253746
• CID: 6103873
• PubChem ID: 16883922
• Update Time: 2025-05-24

methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate
• AYCUCGKJXQUNBA-UHFFFAOYSA-N
• methyl 4-(2-(2-((ethoxycarbonyl)amino)thiazol-4-yl)acetamido)benzoate
• F5011-0199
• 946284-80-6
• methyl 4-(2-{2-[(ethoxycarbonyl)amino]-1,3-thiazol-4-yl}acetamido)benzoate
• methyl 4-[[2-[2-(ethoxycarbonylamino)-1,3-thiazol-4-yl]acetyl]amino]benzoate
• AKOS024488587

• Inchi： 1S/C16H17N3O5S/c1-3-24-16(22)19-15-18-12(9-25-15)8-13(20)17-11-6-4-10(5-7-11)14(21)23-2/h4-7,9H,3,8H2,1-2H3,(H,17,20)(H,18,19,22)
• InChI Key： AYCUCGKJXQUNBA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CC2=CSC(NC(OCC)=O)=N2)=O)C=C1

Computed Properties

• Exact Mass: 363.08889182g/mol
• Monoisotopic Mass: 363.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 135Ų

Additional information on methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate

Methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate: A Comprehensive Overview

Methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate, identified by the CAS number 946284-80-6, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique chemical properties and biological activities.

The molecular structure of methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate is characterized by a benzene ring substituted with an ester group and an acetamide moiety attached to a thiazole ring. The thiazole ring itself contains an ethoxycarbonylamino group, which contributes to the compound's reactivity and functional versatility. This structure makes it a valuable substrate for further chemical modifications and applications in drug design, material science, and biotechnology.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, research has shown that certain thiazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and anticancer properties. Methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate has been investigated for its potential role in targeted drug delivery systems due to its ability to form stable conjugates with biomolecules.

In addition to its biological applications, methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate has shown promise in the field of material science. Its unique electronic properties make it a candidate for use in the development of advanced polymers and coatings with enhanced mechanical and thermal stability. Furthermore, the compound's ability to undergo various chemical transformations has made it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. The process typically begins with the preparation of the thiazole ring followed by the introduction of the ethoxycarbonylamino group and subsequent coupling with the benzoate moiety.

From a safety standpoint, methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yl}acetamido)benzoate has been classified as a non-hazardous compound under standard laboratory conditions. However, like all chemicals, it requires proper handling to minimize exposure risks. Its environmental impact is currently under evaluation; preliminary studies suggest that it degrades under specific conditions without posing significant risks to ecosystems.

In conclusion, methyl 4-(2-{2-(ethoxycarbonyl)amino-1,3-thiazol-4-yil}acetamido)benzoate (CAS No: 946284806) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, material science, and beyond. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.